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Compound of Interest

Compound Name: Biotin-PEG24-Acid

Cat. No.: B8024983

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight and key physicochemical
properties of Biotin-PEG24-Acid, a critical reagent in bioconjugation and targeted drug
delivery.

Introduction to Biotin-PEG24-Acid

Biotin-PEG24-Acid is a high-purity biotinylation reagent that incorporates three key functional
components: a biotin moiety, a hydrophilic 24-unit polyethylene glycol (PEG) spacer, and a
terminal carboxylic acid group.[1] The biotin group provides high-affinity binding to avidin and
streptavidin, making it an invaluable tool for detection, purification, and targeting applications.
[1] The long, flexible PEG24 spacer enhances aqueous solubility, reduces steric hindrance, and
minimizes aggregation, thereby improving the performance of conjugated biomolecules.[1][2]
The terminal carboxylic acid allows for covalent attachment to primary amines on proteins,
peptides, and other molecules through the formation of a stable amide bond, typically facilitated
by carbodiimide chemistry (e.g., EDC).[2]

Physicochemical Data

The fundamental quantitative properties of Biotin-PEG24-Acid are summarized below. The
molecular weight is derived from its chemical formula.
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Parameter Value Source
Chemical Formula Ce61H117N3028S

Average Molecular Weight 1372.65 g/mol

CAS Number 721431-18-1

Purity Typically 295%

Protocol for Molecular Weight Calculation

The molecular weight of Biotin-PEG24-Acid is determined computationally based on its
verified chemical formula. This method provides a precise theoretical mass essential for
stoichiometric calculations in experimental settings.

Methodology:

e Elemental Composition Analysis: The chemical formula (Ce1H117N3028S) is first established
to identify the constituent elements and the number of atoms of each.

» Standard Atomic Weight Reference: The standard atomic weight for each element is
obtained from the International Union of Pure and Applied Chemistry (IUPAC) periodic table
(rounded for calculation):

[¢]

Carbon (C): 12.011 u

o

Hydrogen (H): 1.008 u

o

Nitrogen (N): 14.007 u

[¢]

Oxygen (O): 15.999 u
o Sulfur (S): 32.06 u

e Molar Mass Calculation: The molecular weight (MW) is calculated by summing the masses of
all atoms in the formula:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b8024983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8024983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

MW = (No. of C atoms x Atomic Wt. of C) + (No. of H atoms x Atomic Wt. of H) + (No. of N
atoms x Atomic Wt. of N) + (No. of O atoms x Atomic Wt. of O) + (No. of S atoms x Atomic
Wt. of S)

[¢]

MW = (61 x 12.011) + (117 x 1.008) + (3 x 14.007) + (28 x 15.999) + (1 x 32.06)

MW = 732.671 + 117.936 + 42.021 + 447.972 + 32.06

[e]

o

MW = 1372.66 g/mol

Visualization of Calculation Workflow

The logical flow for determining the molecular weight of a chemical compound from its name is
illustrated below.

Compound ldentification
(Biotin-PEG24-Acid)

l

Determine Chemical Formula
(C61H117N3028S)

l

Identify Constituent Atoms Reference Standard
(C,H,N,O,S) Atomic Weights

Calculate Total Mass
(Sum of Atomic Masses)

Final Molecular Weight
(1372.65 g/mol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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